Cas no 2228622-01-1 (2-2-(aminomethyl)cyclopropyl-N,N-dimethylaniline)

• Product Name: 2-2-(aminomethyl)cyclopropyl-N,N-dimethylaniline
• CAS No: 2228622-01-1
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6436761
• PubChem ID: 165850209
• Update Time: 2025-06-25

2-2-(aminomethyl)cyclopropyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-2-(aminomethyl)cyclopropyl-N,N-dimethylaniline
• EN300-1759513
• 2-[2-(aminomethyl)cyclopropyl]-N,N-dimethylaniline
• 2228622-01-1

• Inchi： 1S/C12H18N2/c1-14(2)12-6-4-3-5-10(12)11-7-9(11)8-13/h3-6,9,11H,7-8,13H2,1-2H3
• InChI Key： DTANJWPPYLPBFW-UHFFFAOYSA-N
• SMILES： NCC1CC1C1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-2-(aminomethyl)cyclopropyl-N,N-dimethylaniline

Introduction to 2-2-(aminomethyl)cyclopropyl-N,N-dimethylaniline (CAS No: 2228622-01-1)

2-2-(aminomethyl)cyclopropyl-N,N-dimethylaniline, identified by the Chemical Abstracts Service Number (CAS No) 2228622-01-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropyl ring substituted with an N,N-dimethylamino group and an aminomethyl side chain, exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and development. The presence of both basic and nucleophilic functionalities makes it a versatile scaffold for designing molecules with potential biological activity.

The structural attributes of 2-2-(aminomethyl)cyclopropyl-N,N-dimethylaniline contribute to its potential utility in various pharmacological applications. The cyclopropyl ring, known for its rigid three-membered structure, can influence the conformational flexibility and binding properties of the molecule. Additionally, the N,N-dimethylamino group enhances basicity, which is often exploited in the design of kinase inhibitors or other enzyme-targeting agents. The aminomethyl side chain provides a nucleophilic site for further derivatization, allowing chemists to modify the compound’s properties to achieve specific biological outcomes.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their unique electronic and steric properties. These features can be leveraged to improve binding affinity and selectivity when interacting with biological targets. For instance, studies have shown that cyclopropyl groups can enhance the metabolic stability of drug candidates by reducing susceptibility to enzymatic degradation. This characteristic is particularly valuable in the development of long-acting therapeutics where resistance or rapid clearance can limit efficacy.

The N,N-dimethylaniline moiety in 2-2-(aminomethyl)cyclopropyl-N,N-dimethylaniline is another key feature that warrants investigation. This structural unit is commonly found in a variety of pharmacologically active compounds, including antihistamines, antidepressants, and antipsychotics. The dimethylation of the amine nitrogen increases its basicity, which can improve interactions with acidic residues on protein targets. This property is particularly relevant in the design of small-molecule inhibitors targeting enzymes such as kinases or phosphodiesterases.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including binding interactions and pharmacokinetic properties. 2-2-(aminomethyl)cyclopropyl-N,N-dimethylaniline has been subjected to virtual screening and molecular docking studies to identify potential therapeutic applications. Preliminary results suggest that this compound may exhibit inhibitory activity against certain kinases involved in cancer progression. These findings are supported by experimental data demonstrating modest binding affinities in biochemical assays.

The synthesis of 2-2-(aminomethyl)cyclopropyl-N,N-dimethylaniline presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring requires careful handling to prevent ring-opening reactions under harsh conditions. However, modern synthetic methodologies have improved our ability to construct complex cyclic structures with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in forming the carbon-carbon bonds necessary for this molecule’s framework.

The aminomethyl group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or modify solubility characteristics. For example, conjugation with hydrophilic groups could enhance water solubility, while linking to hydrophobic moieties might improve membrane permeability. Such modifications are critical in optimizing drug-like properties for clinical translation.

Investigations into the biological activity of 2-2-(aminomethyl)cyclopropyl-N,N-dimethylaniline have revealed intriguing possibilities for therapeutic intervention. In vitro studies have shown that derivatives of this compound may modulate pathways relevant to neurodegenerative diseases by interacting with specific receptor targets. While these findings are preliminary, they underscore the importance of exploring novel scaffolds like this one for addressing unmet medical needs.

The potential applications of 2-2-(aminomethyl)cyclopropyl-N,N-dimethylaniline extend beyond oncology and neurology. Its structural features make it a candidate for developing treatments against inflammatory disorders or infectious diseases where enzyme inhibition plays a key role. Additionally, its versatility allows for exploration in combination therapies, where multiple targets can be addressed simultaneously by structurally related compounds.

As research continues to uncover new biological functions and mechanisms, compounds like 2228622-01-1 will remain at the forefront of drug discovery efforts. The integration of experimental data with computational modeling will be crucial in guiding future synthetic strategies and optimizing lead compounds for clinical development. The unique combination of structural elements in 2-2-(aminomethyl)cyclopropyl-N,N-dimethylaniline highlights its potential as a building block for next-generation therapeutics.